Cas no 368-94-5 (Benzoyl fluoride,4-(trifluoromethyl)-)

• Product Name: Benzoyl fluoride,4-(trifluoromethyl)-
• CAS No: 368-94-5
• MF: C₈H₄F₄O
• MW: 192.110376358032
• MDL: MFCD00039230
• CID: 305707
• PubChem ID: 67784
• Update Time: 2025-05-22

Benzoyl fluoride,4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,4-(trifluoromethyl)-
• 4-(TRIFLUOROMETHYL)BENZOYL FLUORIDE
• 1-Trifluormethyl-4-fluorformyl-benzol
• 4'-(trifluoromethyl)benzoyl fluoride
• 4-Trifluormethyl-benzoylfluorid
• Benzoyl fluoride,4-(trifluoromethyl)
• p-Trifluoromethylbenzoyl fluoride
• Benzoyl fluoride, 4-trifluoromethyl-
• NS00042168
• WT6K3FYP2M
• EINECS 206-715-6
• Benzoyl fluoride, 4-(trifluoromethyl)-
• FT-0616920
• 368-94-5
• AKOS006229580
• MFCD00039230
• FS-5068
• 4-(Trifluoromethyl)benzoyl fluoride #
• starbld0009842
• DTXSID3059898
• SCHEMBL9069999
• W-109531
• p-(Trifluoromethyl)benzoyl fluoride
• DB-049032

• MDL： MFCD00039230
• Inchi： 1S/C8H4F4O/c9-7(13)5-1-3-6(4-2-5)8(10,11)12/h1-4H
• InChI Key： RULVRLLGHXQORW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 192.02000
• Monoisotopic Mass: 192.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• PSA: 17.07000
• LogP: 2.81510
• Solubility: Not available

Benzoyl fluoride,4-(trifluoromethyl)- Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on Benzoyl fluoride,4-(trifluoromethyl)-

4-(Trifluoromethyl)benzoyl Fluoride (CAS No. 368-94-5): A Comprehensive Overview

4-(Trifluoromethyl)benzoyl Fluoride (commonly referred to as Benzoyl fluoride, 4-(trifluoromethyl)-, CAS No. 368-94-5) is a highly reactive and versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoyl group substituted with a trifluoromethyl moiety and a reactive fluorine atom. The trifluoromethyl group imparts unique electronic and steric properties, making this compound a valuable tool in synthetic chemistry and material science.

The synthesis of 4-(Trifluoromethyl)benzoyl Fluoride typically involves the reaction of 4-(trifluoromethyl)benzoic acid with thionyl chloride (SOCl₂) or other suitable fluorinating agents. This reaction generates the corresponding acid chloride, which can then be isolated and purified for further use. The compound is known for its stability under certain conditions, though it requires careful handling due to its reactivity.

One of the most notable applications of Benzoyl fluoride, 4-(trifluoromethyl)- is in the field of organic synthesis, where it serves as an excellent electrophilic reagent. Its ability to participate in nucleophilic acyl substitution reactions makes it invaluable for the construction of complex molecules. Recent studies have highlighted its role in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals.

In addition to its synthetic applications, 4-(Trifluoromethyl)benzoyl Fluoride has found utility in materials science. Its fluorinated structure contributes to enhanced thermal stability and chemical resistance, making it a candidate for advanced materials such as high-performance polymers and coatings. Researchers have explored its potential in developing fluoropolymer-based materials with improved mechanical and thermal properties.

Recent advancements in catalysis have further expanded the scope of this compound. For instance, its use as a catalyst in enantioselective reactions has been reported, showcasing its potential in asymmetric synthesis—a critical area in modern drug discovery and development.

The electronic properties of Benzoyl fluoride, 4-(trifluoromethyl)- have also been studied extensively. The trifluoromethyl group introduces electron-withdrawing effects, which influence the reactivity of the benzoyl group. These studies have provided deeper insights into its reactivity patterns and have paved the way for novel synthetic strategies.

From an environmental perspective, understanding the degradation pathways of 4-(Trifluoromethyl)benzoyl Fluoride is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under various conditions, revealing that while it is persistent under certain environmental conditions, it can undergo hydrolysis under specific pH levels.

In conclusion, Benzoyl fluoride, 4-(trifluoromethyl)- (CAS No. 368-94-5) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to make it a focal point in both academic research and industrial development. As new research emerges, this compound is poised to unlock even more possibilities across diverse scientific domains.